Cas no 3615-05-2 (3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid)
![3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid structure](https://www.kuujia.com/scimg/cas/3615-05-2x300.png)
3615-05-2 structure
Product Name:3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid
3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid Properties
Names and Identifiers
-
- 3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid
- Ascochitine;
- 3615-05-2
- Ascochitine
- Aschchitine from B624868 K051
- CHEMBL489956
- Ascochytin
- SCHEMBL3119425
- 3-(butan-2-yl)-8-hydroxy-4-methyl-6-oxo-6H-isochromene-7-carboxylic acid
- ascochytine
- UNII-CO17L3VWWJ
- CO17L3VWWJ
- 3-(Butan-2-yl)-8-hydroxy-4-methyl-6-oxo-6H-2-benzopyran-7-carboxylic acid
- NSC 114344
- NSC-114344
- Ascochitin
- CHEBI:172513
- 6H-2-BENZOPYRAN-7-CARBOXYLIC ACID, 3-SEC-BUTYL-8-HYDROXY-4-METHYL-6-OXO-, (S)-(-)-
- 6H-2-BENZOPYRAN-7-CARBOXYLIC ACID, 8-HYDROXY-4-METHYL-3-((1S)-1-METHYLPROPYL)-6-OXO-
- CHEMBL1964740
- 6H-2-Benzopyran-7-carboxylic acid, 8-hydroxy-4-methyl-3-(1-methylpropyl)-6-oxo-, (S)-
- DTXSID80957563
- Q27275562
- 6H-2-Benzopyran-7-carboxylic acid, 8-hydroxy-4-methyl-3-[(1S)-1-methylpropyl]-6-oxo-
- NSC114344
- NCI60_000318
-
- InChIKey: DZBCEUTUWOWUDY-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H16O5/c1-4-7(2)14-8(3)9-5-11(16)12(15(18)19)13(17)10(9)6-20-14/h5-7,17H,4H2,1-3H3,(H,18,19)
- SMILES: CCC(C)c1occ2c(O)c(C(O)=O)c(=O)cc2c1C
Computed Properties
- Exact Mass: 276.10000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Monoisotopic Mass: 276.1
- Heavy Atom Count: 20
- Complexity: 616
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 83.8A^2
Experimental Properties
- LogP: 2.97030
- PSA: 87.74000
- Refractive Index: 1.6
- Boiling Point: 495.2°C at 760 mmHg
- Flash Point: 187.2°C
- Density: 1.33
3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid Security Information
3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid Related Literature
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Simon F. Seibert,Ekaterina Eguereva,Anja Krick,Stefan Kehraus,Elena Voloshina,Gerhard Raabe,J?rg Fleischhauer,Eckhard Leistner,Michael Wiese,Heino Prinz,Kirill Alexandrov,Petra Janning,Herbert Waldmann,Gabriele M. K?nig Org. Biomol. Chem. 2006 4 2233
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M. N. Galbraith,W. B. Whalley Chem. Commun. (London) 1966 620a
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John W. Blunt,Brent R. Copp,Wan-Ping Hu,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2008 25 35
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Ni P. Ariantari,Elena Ancheeva,Marian Frank,Fabian Stuhldreier,Dieter Meier,Yvonne Gr?ner,Irene Reimche,Nicole Teusch,Sebastian Wesselborg,Werner E. G. Müller,Rainer Kalscheuer,Zhen Liu,Peter Proksch RSC Adv. 2020 10 7232
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5. Index of subjects, 1971
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6. Biosynthesis of ascochitine and synthesis of its biogenetic precursorsLino Colombo,Cesare Gennari,Carlo Scolastico,Fabrizio Aragozzini,Cosetta Merendi J. Chem. Soc. Perkin Trans. 1 1980 2549
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7. Biosynthetic origin and revised structure of ascochitine, a phytotoxic fungal metabolite. Incorporation of [1-13C]- and [1,2-13C2]-acetates and [Me-13C]methionineLino Colombo,Cesare Gennari,Giuliana Severini Ricca,Carlo Scolastico,Fabrizio Aragozzini J. Chem. Soc. Perkin Trans. 1 1980 675
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8. The chemistry of fungi. Part LIX. The synthesis of (±)-ascochitineM. N. Galbraith,W. B. Whalley J. Chem. Soc. C 1971 3557
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9. Biosynthesis of ascochitine: incorporation studies with advanced precursorsLino Colombo,Cesare Gennari,Carlo Scolastico,Fabrizio Aragozzini,Cosetta Merendi J. Chem. Soc. Chem. Commun. 1979 492
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Mostafa E. Rateb,Rainer Ebel Nat. Prod. Rep. 2011 28 290
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